Cas no 2227887-94-5 (2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol)

• Product Name: 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol
• CAS No: 2227887-94-5
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 6141590
• PubChem ID: 165642072
• Update Time: 2025-10-21

2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol
• EN300-1935906
• 2-bromo-3-[(3R)-3-hydroxybutyl]-6-methoxyphenol
• 2227887-94-5

• Inchi： 1S/C11H15BrO3/c1-7(13)3-4-8-5-6-9(15-2)11(14)10(8)12/h5-7,13-14H,3-4H2,1-2H3/t7-/m1/s1
• InChI Key： FIRCLFWSPJOFPR-SSDOTTSWSA-N
• SMILES： BrC1C(=C(C=CC=1CC[C@@H](C)O)OC)O

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol

Professional Introduction to 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol (CAS No. 2227887-94-5)

2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol, identified by its CAS number 2227887-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol consists of a phenolic ring substituted with a bromine atom at the 2-position, a hydroxyl-bearing butyl group at the 3-position, and a methoxy group at the 6-position. This arrangement imparts distinct chemical and biological characteristics, making it an intriguing subject for further investigation. The presence of both hydroxyl and bromine functionalities allows for diverse chemical modifications, enabling the synthesis of derivative compounds with tailored properties.

In recent years, there has been growing interest in phenolic compounds due to their wide range of biological activities. Phenols are well-known for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in both preclinical and clinical settings. Among these compounds, those with structural modifications such as the one found in 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol are particularly noteworthy for their enhanced efficacy and selectivity.

One of the most compelling aspects of 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol is its potential application in drug discovery. The bromine atom at the 2-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to construct complex molecular architectures, often leading to the discovery of new drugs with improved pharmacokinetic profiles.

The hydroxyl group at the 3-position provides another point of modification, allowing for the introduction of various pharmacophores that can enhance binding affinity to biological targets. Additionally, the methoxy group at the 6-position contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution within the body. By carefully modulating these structural features, researchers can optimize the compound's biological activity and therapeutic potential.

Recent studies have highlighted the importance of stereochemistry in phenolic compounds. The (3R) configuration of the butyl group in 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol is particularly significant, as it may influence the compound's interaction with biological receptors. Stereoisomers often exhibit different pharmacological effects due to variations in their spatial arrangement, making stereochemical control a crucial aspect of drug design.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired compounds in drug development. Many therapeutic agents on the market today are derived from plant-derived molecules or their synthetic analogs. The structural features of 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol, reminiscent of certain natural products, position it as a promising candidate for further exploration in this context.

In conclusion, 2-bromo-3-(3R)-3-hydroxybutyl-6-methoxyphenol (CAS No. 2227887-94-5) represents an exciting opportunity for researchers interested in developing novel pharmaceuticals. Its unique structural features and versatile functional groups make it a valuable building block for synthetic chemistry and drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.